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Compound of Interest

Compound Name: CAY10397

Cat. No.: B606497 Get Quote

For Researchers, Scientists, and Drug Development Professionals: Comprehensive Application

Notes on the Selective 15-Hydroxyprostaglandin Dehydrogenase (15-PGDH) Inhibitor,

CAY10397.

This document provides detailed application notes and protocols for the dissolution of

CAY10397, a potent and selective inhibitor of 15-hydroxyprostaglandin dehydrogenase (15-

PGDH). Adherence to these guidelines is crucial for ensuring the compound's stability and

efficacy in various experimental settings.

CAY10397: A Tool for Prostaglandin Research
CAY10397 is a small molecule inhibitor that specifically targets 15-PGDH, the key enzyme

responsible for the degradation of prostaglandins.[1][2] By inhibiting this enzyme, CAY10397
effectively increases the local concentration and prolongs the biological activity of various

prostaglandins, including Prostaglandin E2 (PGE2).[1] This makes it an invaluable tool for

studying the diverse physiological and pathological roles of prostaglandins in processes such

as inflammation, tissue regeneration, and cancer.[2][3]

Solubility of CAY10397
CAY10397 is a crystalline solid that is soluble in a range of organic solvents and an aqueous

basic solution. The choice of solvent will depend on the specific requirements of the

experiment, such as the desired concentration and compatibility with the biological system

under investigation.
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Table 1: Solubility of CAY10397 in Various Solvents

Solvent Concentration

Dimethyl sulfoxide (DMSO) 25 mg/mL

N,N-Dimethylformamide (DMF) 35 mg/mL

Ethanol 10 mg/mL

0.1 M Sodium Carbonate (Na2CO3) 200 µg/mL

Data sourced from Cayman Chemical product information.[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CAY10397 in DMSO, a

commonly used solvent for in vitro and in vivo studies.

Materials:

CAY10397 (solid)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Procedure:

Weighing the Compound: Accurately weigh the desired amount of CAY10397 solid in a

sterile microcentrifuge tube or vial. For example, to prepare 1 mL of a 10 mM stock solution,

weigh out 0.3283 mg of CAY10397 (Molecular Weight: 328.3 g/mol ).
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Adding the Solvent: Add the calculated volume of anhydrous DMSO to the tube containing

the CAY10397 solid.

Dissolution: Vortex the solution for 1-2 minutes until the CAY10397 is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. Gentle warming in a

37°C water bath can be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C for long-term storage. While specific stability data for

CAY10397 in DMSO is not readily available, it is general practice to assume that stock

solutions in DMSO are stable for several months when stored properly at -20°C. For optimal

results, it is recommended to use freshly prepared solutions or to not store them for longer

than 3-6 months.

Working Concentrations for In Vitro and In Vivo Studies
The optimal working concentration of CAY10397 will vary depending on the specific cell type,

assay, or animal model being used. It is recommended to perform a dose-response experiment

to determine the most effective concentration for your particular application.

In Vitro Applications: For cell-based assays, CAY10397 has been used at concentrations

around its IC50 value, which is approximately 10 µM.[1] One study utilized a concentration of

50 µM to inhibit 15-PGDH in LoVo cell lysates.[4]

In Vivo Applications: For animal studies, the dosage will depend on the route of

administration and the target tissue. It is crucial to perform pharmacokinetic and

pharmacodynamic studies to determine the optimal dosing regimen.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway affected by CAY10397 and a general

workflow for its use in experiments.
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Prostaglandin Synthesis & Degradation
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Caption: CAY10397 inhibits 15-PGDH, preventing PGE2 degradation.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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